Cas no 2378502-87-3 (Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1))

• Product Name: Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1)
• CAS No: 2378502-87-3
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 5413873
• PubChem ID: 145910342
• Update Time: 2025-06-07

Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z4021166310
• 2378502-87-3
• 2-[3-(1,2,4-Triazol-4-yl)cyclobutyl]acetic acid;hydrochloride
• 2-[3-(4H-1,2,4-triazol-4-yl)cyclobutyl]acetic acid hydrochloride
• EN300-7461571
• Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1)

• Inchi： 1S/C8H11N3O2.ClH/c12-8(13)3-6-1-7(2-6)11-4-9-10-5-11;/h4-7H,1-3H2,(H,12,13);1H
• InChI Key： ROSSQECPQRRNMY-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CC(N2C=NN=C2)C1.[H]Cl

Computed Properties

• Exact Mass: 217.0618043g/mol
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1)

Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1) (CAS No. 2378502-87-3): A Comprehensive Overview

The compound Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1), identified by its CAS number 2378502-87-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in therapeutic contexts.

At the core of this compound's significance lies its structural composition, which integrates a cyclobutaneacetic acid moiety with a 4H-1,2,4-triazol-4-yl group. This combination introduces a rich chemical diversity that can be leveraged to modulate biological pathways and interactions. The triazolyl group, in particular, is known for its ability to enhance binding affinity and selectivity in drug molecules. This feature has made it a valuable component in the design of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the compound's potential in the development of anti-inflammatory agents. The cyclobutaneacetic acid backbone is known to exhibit properties that can interfere with inflammatory cascades, while the triazolyl moiety can further refine the interaction with specific enzyme targets. Preliminary in vitro studies have demonstrated promising results in reducing pro-inflammatory cytokine production, suggesting that this compound may serve as a lead structure for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1) has shown promise in the realm of anticancer research. The structural features of this compound allow it to interact with key molecular targets involved in cancer cell proliferation and survival. Specifically, the triazolyl group has been identified as a critical element in disrupting oncogenic signaling pathways. Early preclinical studies indicate that this compound can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity toward healthy cells. These findings underscore its potential as a novel anticancer therapeutic.

The hydrochloride salt form of this compound plays a crucial role in enhancing its pharmacological properties. The chloride ion interacts with the triazolyl group to stabilize the molecule's conformation, thereby improving its solubility and bioavailability. This enhancement is particularly important for oral administration routes, where solubility is a key factor in determining drug efficacy. Furthermore, the hydrochloride form can facilitate more efficient absorption across biological membranes, leading to faster onset of action and improved therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the cyclobutaneacetic acid core followed by functionalization with the 4H-1,2,4-triazol-4-yl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets pharmaceutical-grade standards.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to explore how different administration routes affect its absorption, distribution, metabolism, and excretion (ADME) properties. Initial findings suggest that oral administration leads to moderate bioavailability due to rapid degradation in the gastrointestinal tract. However， intravenous delivery results in higher bioavailability and more pronounced pharmacological effects. These insights are critical for optimizing dosing regimens and maximizing therapeutic benefits.

Future research directions for Cyclobutaneacetic acid, 3-(4H-1,2,4-triazol-4-yl)-, hydrochloride (1:1) include exploring its potential as a prodrug or combination therapy agent. By leveraging its structural versatility， researchers aim to develop derivatives that can be activated at specific sites within the body， thereby enhancing targeted delivery and reducing systemic side effects。 Additionally， investigating its interactions with other therapeutic agents may reveal synergistic effects that could improve treatment outcomes for complex diseases such as cancer and inflammation-related disorders.

In conclusion，Cyclobutaneacetic acid， 3-(4H-l，2，4-triazol-l-l)-， hydrochloride (l：l) represents a compelling candidate for further development in pharmaceutical applications。 Its unique structural features， combined with promising preclinical results， position it as a valuable asset in medicinal chemistry research。 As our understanding of its pharmacological properties continues to evolve， this compound holds significant potential for addressing unmet medical needs across various therapeutic areas。